Cas no 1261952-19-5 (5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol
• CAS No: 1261952-19-5
• MF: C₁₄H₁₀F₄O₂
• MW: 286.221618175507
• MDL: MFCD18316248
• CID: 2765649
• PubChem ID: 53221971
• Update Time: 2025-06-11

5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18316248
• 5-(5-FLUORO-2-METHYLPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• 5'-Fluoro-2'-methyl-5-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
• 1261952-19-5
• DTXSID90686559
• 5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, 95%
• 5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316248
• Inchi： 1S/C14H10F4O2/c1-8-2-3-10(15)6-13(8)9-4-11(19)7-12(5-9)20-14(16,17)18/h2-7,19H,1H3
• InChI Key： SUSIOCWYLRPGSQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1C=C(C=C(C=1)OC(F)(F)F)O

Computed Properties

• Exact Mass: 286.06169221Da
• Monoisotopic Mass: 286.06169221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol

Introduction to 5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol (CAS No. 1261952-19-5)

5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, with the CAS number 1261952-19-5, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its fluorinated and trifluoromethoxy substituents, which contribute to its distinct physicochemical properties and biological activities.

The molecular formula of 5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol is C₁₄H₁₀F₄O₂, and it has a molecular weight of approximately 286.23 g/mol. The presence of the trifluoromethoxy group (OCF₃) and the fluorine atom (F) in the molecule imparts significant lipophilicity and metabolic stability, making it an attractive candidate for drug development. These properties are crucial for enhancing the bioavailability and pharmacokinetic profile of potential therapeutic agents.

In terms of its chemical synthesis, 5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol can be prepared through a multi-step process involving aromatic substitution reactions and functional group manipulations. One common synthetic route involves the reaction of 3-hydroxybenzotrifluoride with 1-fluoro-2-methylbenzene in the presence of a suitable catalyst, followed by further derivatization steps to introduce the desired substituents. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological activities of 5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, studies have demonstrated that 5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as reduce the expression of inflammatory enzymes like COX-2.

In addition to its anti-inflammatory effects, 5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol has also shown promise as a potential therapeutic agent for neurodegenerative diseases. Preclinical studies have indicated that this compound can protect neurons from oxidative damage and promote neurogenesis, suggesting its potential utility in treating conditions such as Alzheimer's disease and Parkinson's disease. These findings have sparked interest in further investigating the neuroprotective mechanisms of action of 5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol.

The safety profile of 5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol is another important aspect that has been evaluated in various preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol (CAS No. 1261952-19-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases, neurodegenerative disorders, and other conditions. Ongoing research continues to explore the full extent of its therapeutic potential, paving the way for future advancements in drug discovery and development.